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Compound of Interest

5-Fluoro-2-
Compound Name:

methoxynicotinaldehyde

cat. No.: B1322631

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
5-Fluoro-2-methoxynicotinaldehyde, a key intermediate in pharmaceutical synthesis. The
strategic incorporation of fluorine and a methoxy group onto the pyridine ring makes this
compound a valuable building block in the development of novel therapeutics. This document
outlines its known properties, a general synthetic approach, and a workflow for its preparation.

Core Physicochemical Properties

The following table summarizes the key physicochemical properties of 5-Fluoro-2-
methoxynicotinaldehyde. It is important to note that while some of these properties are
derived from experimental data, others are predicted values and should be considered as such.
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Property Value Source
CAS Number 351410-62-3 [1]
Molecular Formula C7HeFNO:2 [1][2]
Molecular Weight 155.13 g/mol [11[2]
Appearance White to off-white solid [1]
Boiling Point 233.2 £ 35.0 °C (Predicted) [1][2]
Density 1.266 + 0.06 g/cm? (Predicted) [1112]
pKa -0.82 + 0.20 (Predicted) [1]

Store at 2-8°C under an inert
Storage Conditions atmosphere (e.g., Nitrogen or [1][2]

Argon)

Experimental Protocols

While specific, detailed experimental protocols for the synthesis of 5-Fluoro-2-
methoxynicotinaldehyde are not widely published, a general synthetic route can be inferred
from analogous reactions, such as the synthesis of 5-fluoro-2-methoxybenzaldehyde.[3] The
following is a plausible, generalized protocol for the formylation of a suitable fluorinated
methoxypyridine precursor.

General Synthesis of 5-Fluoro-2-methoxynicotinaldehyde via Lithiation and Formylation:

Objective: To introduce a formyl group at the 3-position of a 5-fluoro-2-methoxypyridine
precursor.

Materials:
o A suitable starting material, such as 3-bromo-5-fluoro-2-methoxypyridine
e Anhydrous tetrahydrofuran (THF)

e n-Butyllithium (n-BuLi) solution in hexanes
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Anhydrous N,N-dimethylformamide (DMF)

Saturated aqueous ammonium chloride (NH4ClI) solution

Ethyl acetate

Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0a4)

Silica gel for column chromatography
Procedure:

e Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a thermometer, a nitrogen inlet, and a dropping funnel is charged with the starting
bromo-pyridine derivative dissolved in anhydrous THF.

e Cooling: The reaction mixture is cooled to -78 °C using a dry ice/acetone bath.

e Lithiation: n-Butyllithium is added dropwise to the stirred solution via the dropping funnel,
maintaining the temperature at -78 °C. The reaction is stirred at this temperature for a
specified time (e.g., 1 hour) to ensure complete lithium-halogen exchange.

o Formylation: Anhydrous DMF is then added dropwise to the reaction mixture at -78 °C. The
reaction is allowed to slowly warm to room temperature and stirred for an additional period
(e.g., 1 hour).

e Quenching: The reaction is carefully quenched by the slow addition of a saturated aqueous
solution of ammonium chloride.

o Extraction: The aqueous layer is extracted multiple times with ethyl acetate. The organic
layers are combined.

» Drying and Concentration: The combined organic extracts are dried over anhydrous
magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced
pressure to yield the crude product.

 Purification: The crude 5-Fluoro-2-methoxynicotinaldehyde is purified by silica gel column
chromatography using an appropriate solvent system (e.g., a mixture of hexanes and ethyl
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acetate) to afford the pure product.

Characterization: The final product should be characterized by standard analytical techniques,
such as *H NMR, 3C NMR, and mass spectrometry, to confirm its identity and purity.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of 5-Fluoro-2-
methoxynicotinaldehyde as described in the experimental protocol.
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Caption: A generalized workflow for the synthesis of 5-Fluoro-2-methoxynicotinaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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